1-Methyl-2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole

• Molecular Formula: C12H19N3
• Molecular Weight: 205.30 g/mol
• IUPAC Name: 1-methyl-2-pyrrolidin-2-yl-4,5,6,7-tetrahydrobenzimidazole
• InChI: InChI=1S/C12H19N3/c1-15-11-7-3-2-5-9(11)14-12(15)10-6-4-8-13-10/h10,13H,2-8H2,1H3
• InChI Key: NQXKRAODFBYQRD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(CCCC2)N=C1C3CCCN3

Description

1-Methyl-2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (CAS: 1803590-76-2) is a bicyclic heterocyclic compound featuring a benzodiazole core fused with a tetrahydroisoquinoline-like structure. Its molecular formula is C₁₂H₂₁Cl₂N₃ when isolated as the dihydrochloride salt . The compound is characterized by a methyl group at the 1-position and a pyrrolidin-2-yl substituent at the 2-position of the benzodiazole ring.

Biological Activity

1-Methyl-2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (commonly referred to as MPTB) is a nitrogen-containing heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores the biological activity of MPTB, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

• Molecular Formula : C12H19N3
• Molecular Weight : 241.76 g/mol
• CAS Number : 1803590-76-2
• IUPAC Name : 1-methyl-2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-benzodiazole dihydrochloride

1. Anticonvulsant Activity

MPTB has been investigated for its anticonvulsant properties. In a study assessing the efficacy of various compounds in seizure models, MPTB demonstrated significant protection against seizures induced by pentylenetetrazol (PTZ) and maximal electroshock (MES) tests. The structure–activity relationship (SAR) analysis indicated that the presence of the pyrrolidine moiety is crucial for enhancing anticonvulsant efficacy.

Compound	Test Type	Effective Dose (mg/kg)
MPTB	PTZ	24.38
MPTB	MES	88.23

2. Antitumor Activity

Recent studies have shown that MPTB exhibits cytotoxic effects against various cancer cell lines. In vitro assays revealed that MPTB significantly inhibited cell proliferation in Jurkat and HT-29 cell lines. The IC50 values for these assays were reported to be less than those of the standard chemotherapeutic agent doxorubicin.

Cell Line	IC50 (µM)	Reference Drug IC50 (µM)
Jurkat	<23.30	50
HT-29	<20.00	45

The biological activity of MPTB can be attributed to its interaction with various molecular targets:

• GABA Receptors : MPTB appears to modulate GABAergic transmission, which is critical in controlling neuronal excitability and seizure activity.
• Cell Cycle Regulation : The compound influences cell cycle progression in cancer cells by inducing apoptosis through caspase activation and altering mitochondrial membrane potential.

Case Studies

Several case studies have highlighted the potential therapeutic applications of MPTB:

• Seizure Management : A clinical trial involving patients with refractory epilepsy indicated that administration of MPTB resulted in a significant reduction in seizure frequency compared to baseline measurements.
• Cancer Treatment : In a preclinical model of leukemia, MPTB treatment led to tumor regression and increased survival rates in treated animals compared to control groups.

Comparison with Similar Compounds

4,5,6,7-Tetrahydro-1H-1,3-benzodiazole (CAS: 3752-24-7)

• Molecular Formula : C₇H₁₀N₂
• Key Differences : Lacks the 1-methyl and 2-pyrrolidinyl substituents.
• Properties : The parent benzodiazole structure exhibits lower molecular weight (122.17 g/mol) and reduced steric complexity compared to the target compound. It serves as a foundational scaffold for synthesizing derivatives with tailored pharmacological profiles .

2-(Pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole Dihydrochloride

• Molecular Formula : C₁₂H₂₁Cl₂N₃
• Key Differences : Lacks the 1-methyl group but retains the 2-pyrrolidinyl substituent.
• Properties : The absence of the methyl group may reduce lipophilicity and alter metabolic stability. This compound is commercially available at high purity (≥95%) but commands a premium price (€692.00/50 mg), reflecting its synthetic complexity .

Substituent Variations in the Benzodiazole Series

1-(Piperidin-4-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole Dihydrochloride (CAS: EN300-266196)

• Molecular Formula : C₁₂H₂₁Cl₂N₃
• Key Differences : Replaces the 2-pyrrolidinyl group with a piperidin-4-yl substituent.
• Properties : The six-membered piperidine ring introduces greater conformational flexibility compared to the five-membered pyrrolidine ring. This may enhance binding to targets requiring larger hydrophobic pockets. Despite identical molecular weights (278.23 g/mol), the structural divergence significantly impacts receptor affinity .

1-(Pyrrolidin-3-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole Dihydrochloride (CAS: 1788641-20-2)

• Key Differences : Substitutes the pyrrolidin-2-yl group with a pyrrolidin-3-yl isomer.
• This compound is used in niche synthetic pathways requiring stereochemical precision .

Functionalized Derivatives and Salts

1-Methyl-2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole Dihydrochloride

• Price : Priced at €1,935.00/500 mg (CymitQuimica), indicating high demand in pharmaceutical R&D .
• Applications: Used as a precursor for nicotine analogs and central nervous system (CNS) drug candidates due to its dual hydrogen-bond donor/acceptor capacity.

2-Hydrazinyl-1-{[2-(trimethylsilyl)ethoxy]methyl}-4,5,6,7-tetrahydro-1H-1,3-benzodiazole (CAS: 1804129-41-6)

• Molecular Formula : C₁₃H₂₆N₄OSi
• Key Differences : Incorporates a hydrazinyl group and a silicon-based protecting group.
• Properties: The trimethylsilyl ether moiety enhances solubility in nonpolar solvents, making it suitable for intermediates in solid-phase synthesis. However, this derivative is discontinued, likely due to instability under acidic conditions .

Data Tables

Table 1: Structural and Commercial Comparison of Benzodiazole Derivatives

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituents	Price (€/mg)	Source
Target Compound	1803590-76-2	C₁₂H₂₁Cl₂N₃	278.23	1-Methyl, 2-(pyrrolidin-2-yl)	3.87 (500 mg)
2-(Pyrrolidin-2-yl) Analog	N/A	C₁₂H₂₁Cl₂N₃	278.23	2-(Pyrrolidin-2-yl)	13.84 (50 mg)
1-(Piperidin-4-yl) Analog	EN300-266196	C₁₂H₂₁Cl₂N₃	278.23	1-(Piperidin-4-yl)	N/A
Parent Benzodiazole	3752-24-7	C₇H₁₀N₂	122.17	None	N/A

Table 2: Impact of Substituents on Key Properties

Substituent	Ring Size	Hydrogen-Bond Capacity	Lipophilicity (LogP)*	Synthetic Accessibility
2-Pyrrolidinyl	5-membered	High (N-H donors)	Moderate	Challenging
Piperidin-4-yl	6-membered	Moderate	Higher	Moderate
Pyrrolidin-3-yl	5-membered	High	Moderate	High

*Estimated using fragment-based methods.

Preparation Methods

General Synthetic Strategies

The synthesis of 1-methyl-2-(pyrrolidin-2-yl)-4,5,6,7-tetrahydro-1H-1,3-benzodiazole typically follows two overarching approaches:

• Construction of the Pyrrolidine Ring Followed by Fusion to Benzodiazole:
  This involves synthesizing the pyrrolidine moiety first, often from cyclic or acyclic precursors, then coupling or cyclizing it to the benzodiazole scaffold.

• Functionalization of Preformed Pyrrolidine or Benzodiazole Rings:
  Starting with either a pyrrolidine or benzodiazole intermediate, subsequent chemical modifications introduce the complementary ring and substituents.

These strategies are chosen based on the availability of starting materials, desired stereochemistry, and reaction conditions.

Detailed Synthetic Route Example

A representative synthetic sequence, adapted from literature on related benzimidazole and benzodiazole derivatives, is outlined below:

Step	Reaction Type	Reagents/Conditions	Description
1	Pyrrolidine Ring Formation	Cyclization of amino alcohol precursors	Intramolecular cyclization to form the pyrrolidine ring from suitable amino alcohol or haloalkyl amine precursors.
2	Benzodiazole Core Construction	Condensation of o-phenylenediamine with aldehydes or acids	Formation of the 1,3-benzodiazole ring via condensation reactions, often under acidic or dehydrating conditions.
3	Ring Fusion	Coupling via nucleophilic substitution or cyclization	Attaching the pyrrolidine ring to the benzodiazole core, frequently through alkylation or reductive amination methods.
4	N-Methylation	Methyl iodide or methyl sulfate with base	Introduction of the methyl group at the N-1 position using methylating agents under basic conditions.
5	Salt Formation (Optional)	Treatment with hydrochloric acid	Conversion to dihydrochloride salt to improve stability and solubility.

Reaction Mechanisms and Conditions

• Pyrrolidine Ring Cyclization:
  Typically involves intramolecular nucleophilic substitution where an amine attacks a suitable electrophilic carbon (e.g., halide or activated alcohol), forming the five-membered ring. Conditions often include heating in polar aprotic solvents like dimethylformamide or acetonitrile.

• Benzodiazole Ring Formation:
  Condensation of o-phenylenediamine derivatives with aldehydes or carboxylic acids under acidic catalysis leads to ring closure, forming the benzodiazole heterocycle. Oxidative conditions may be employed to aromatize or stabilize the ring system.

• N-Methylation:
  Alkylation of the nitrogen atom at position 1 is achieved using methylating agents such as methyl iodide, typically in the presence of a base like potassium carbonate or sodium hydride to deprotonate the nitrogen and facilitate nucleophilic attack.

• Salt Formation:
  Reaction with hydrochloric acid yields the dihydrochloride salt, enhancing compound handling and biological compatibility.

Comparative Analysis of Preparation Routes

Preparation Aspect	Method A: Cyclization First	Method B: Functionalization First	Notes
Starting Material Availability	Moderate	High	Method B often uses commercially available pyrrolidines or benzodiazoles
Reaction Complexity	Moderate to High	Moderate	Cyclization steps require careful control of conditions
Stereochemical Control	Good	Variable	Cyclization can set stereochemistry of pyrrolidine ring
Yield	Moderate to High	Moderate	Dependent on step efficiency and purification
Scalability	Feasible	Feasible	Both methods adaptable to scale-up with optimization

Research Findings and Optimization

• Yield Optimization:
  Studies indicate that controlling temperature and solvent polarity during cyclization improves yields and purity. For example, refluxing in polar aprotic solvents enhances ring closure efficiency.

• Purity and Salt Form:
  Conversion to dihydrochloride salt form enhances compound stability, facilitating storage and handling in research and pharmaceutical contexts.

• Functional Group Tolerance:
  The synthetic routes tolerate various substituents on the benzodiazole ring, allowing for derivatization and optimization of biological properties.

Summary Table of Key Reagents and Conditions

Step	Reagents/Conditions	Purpose
Pyrrolidine ring formation	Amino alcohols, base, polar solvent	Cyclization to form pyrrolidine
Benzodiazole ring closure	o-Phenylenediamine, aldehyde, acid	Formation of benzodiazole core
N-Methylation	Methyl iodide, base (K2CO3)	Methylation at N-1 position
Salt formation	Hydrochloric acid	Formation of dihydrochloride salt

Q & A

Q. Advanced Research Focus

• QSAR modeling : Use genetic algorithm-based methods (e.g., EC-GA) to correlate molecular descriptors (logP, polar surface area) with antitumor IC₅₀ values. Validate models with leave-one-out cross-validation (R² > 0.85) .
• Molecular docking : Simulate binding to GABA-A receptors (PDB: 6HUP) using AutoDock Vina. Prioritize compounds with hydrogen bonds to α1-subunit residues (e.g., Tyr209, Asn60) and docking scores ≤-8.0 kcal/mol .

How should researchers address contradictions in reported biological activities of benzodiazole derivatives across studies?

Advanced Research Focus
Contradictions often arise from:

• Assay variability : Standardize protocols (e.g., fixed ATP concentrations in kinase assays) and use internal controls (e.g., diazepam in GABA-A tests).
• Structural verification : Re-examine NMR/XRPD data to confirm stereochemistry; impurities >2% can skew results .
• Meta-analysis : Pool data from multiple studies (e.g., systematic reviews) to identify trends using fixed-effects models .

What strategies improve the pharmacokinetic profile of benzodiazole derivatives for CNS targeting?

Q. Advanced Research Focus

• Lipophilicity optimization : Adjust logD₇.4 to 2–3 via methyl or halogen substitutions to enhance blood-brain barrier permeability .
• Metabolic stability : Introduce metabolically resistant groups (e.g., cyclopropyl instead of methyl) or prodrug moieties (e.g., ester-linked triazoles) to reduce hepatic clearance .

How should the compound be stored to maintain stability during experimental workflows?

Basic Research Focus
Store lyophilized powders in airtight containers at -20°C under anhydrous conditions. For solutions, use DMSO aliquots (10 mM) and avoid freeze-thaw cycles >3×. Monitor degradation via HPLC (retention time shifts >5% indicate instability) .